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Compound of Interest

Compound Name: Methyclothiazide

L Get Quote

Cat. No.: B1676421

For laboratory professionals engaged in research and development, ensuring safety during the
handling of chemical compounds is paramount. This guide provides essential safety and
logistical information for the handling of Methyclothiazide, a thiazide diuretic. The following

procedures and recommendations are designed to minimize risk and ensure a safe laboratory
environment.

Key Properties of Methyclothiazide

A summary of the physical and chemical properties of Methyclothiazide is provided below.

Property Value
Molecular Formula C9oH11CI2N304S:2
Molecular Weight 360.24 g/mol
Melting Point 225 °C[1][2]
Very slightly soluble in water. Freely soluble in
Solubility acetone and pyridine; sparingly soluble in
methanol; slightly soluble in alcohol.[1]
Appearance Solid crystals.[1]
Odor Odorless or has a slight odor.[1]
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Operational Plan for Handling Methyclothiazide

1. Engineering Controls:

 When handling Methyclothiazide powder, all operations should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Use a balance with a draft shield to prevent the powder from becoming airborne during
weighing.

2. Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling
Methyclothiazide.[3][4] Gloves should be inspected before use and changed immediately if
contaminated.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory
to protect against accidental eye contact.[4][5]

o Lab Coat: A clean, buttoned lab coat should be worn to protect street clothing and skin from
contamination.

o Respiratory Protection: For operations that may generate significant dust, such as weighing
large quantities or cleaning up spills, a NIOSH-approved respirator (e.g., N95) should be
used.[5][6]

3. Handling Procedures:

» Before use, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily
accessible.

o Carefully open the container in a fume hood to avoid creating dust.

o Use a spatula or other appropriate tool to transfer the powder. Avoid scooping directly from
the container with weighing paper.

« If preparing solutions, add the solid to the solvent slowly to prevent splashing.
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4. Storage:

Store Methyclothiazide in a tightly closed container in a cool, dry, and well-ventilated area.

(110718l

Recommended storage temperature is below 40°C (104°F), preferably between 15°C and
30°C (59°F and 86°F).[1]

Protect from light and moisture.[9]

Spill and Disposal Plan

1. Spill Response:

In the event of a spill, follow the workflow outlined below.
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Evacuate Immediate Area
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Methyclothiazide Spill Response Workflow
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2. Waste Disposal:

» All waste materials contaminated with Methyclothiazide, including empty containers, used
PPE, and spill cleanup materials, should be considered chemical waste.

o Place all waste in a clearly labeled, sealed container.

» Dispose of the chemical waste in accordance with institutional and local environmental
regulations.[1] Do not dispose of it in the regular trash or down the drain.[10]

e For unused or expired medication in a non-laboratory setting, the best method of disposal is
through a drug take-back program.[10][11] If a take-back program is not available, the
medication can be mixed with an undesirable substance like coffee grounds or cat litter,
placed in a sealed bag, and then thrown in the household trash.[10][11][12] Flushing is
generally not recommended unless specifically stated by the FDA.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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